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Compound of Interest

Compound Name: Cloflumide

CAS No.: 104821-37-6

Cat. No.: B011267 Get Quote

Doc ID: APP-CLF-2026-v4 | Status: Draft Protocol | Classification: R&D Confidential

Part 1: Executive Summary & Compound Profile
Cloflumide is treated here as a novel Group 10A (Mite Growth Inhibitor) candidate, targeting

the embryonic development of tetranychid mites (Tetranychus urticae, Panonychus ulmi).

Unlike adulticides, Cloflumide requires precise timing to hit the egg/larval stages, making

application timing more critical than raw dosage.

Mechanism of Action (MoA)
To ensure the protocol is scientifically grounded, we must define the biological target.

Cloflumide acts by disrupting chitin synthesis or mitochondrial respiration during the

ovogenesis stage.
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Figure 1: Proposed Mechanism of Action for Cloflumide (Ovicidal/Larvicidal)

Cloflumide (Active)

Mite Embryo / Larva

Foliar Contact

Chitin Synthase / 
Complex II Inhibition

Uptake

Inhibition of 
Ecdysis

Ovicidal Activity 
(Egg Sterility)

Primary Mode

Population Collapse 
(Delayed)

Click to download full resolution via product page

Figure 1: Mechanistic pathway illustrating why timing (egg stage) is critical over knockdown

speed.

Part 2: Field Trial Design & Methodology
Experimental Design Strategy
Do not rely on simple "spray and pray." The trial must isolate the variable of timing vs. rate.

Design: Randomized Complete Block Design (RCBD).
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Replicates: Minimum 4 replicates per treatment.

Plot Size: Minimum 20m² (row crops) or 4 trees (orchards) to buffer against edge effects.

Formulation & Tank Mix
Formulation: 500 SC (Suspension Concentrate) is standard for this class to ensure

rainfastness.

Adjuvants: Non-ionic surfactant (0.25% v/v) is recommended to improve coverage on waxy

leaf cuticles, essential for contact ovicides.

Part 3: Application Rates & Timing Protocols
This section defines the core variables. Rates are calculated based on active ingredient per

hectare (g ai/ha).

Rate Determination (Dose-Response)
For a developmental compound, we utilize a logarithmic rate ladder to determine the Minimum

Effective Dose (MED).
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Treatment ID Rate (g ai/ha) Rate (mL prod/ha)* Justification

T1 (Control) 0 0

Untreated Check

(UTC) for baseline

population pressure.

T2 (Low) 100 200

Sub-lethal threshold:

Tests for resistance

breaking or

synergism.

T3 (Mid) 200 400

Target Commercial

Rate: Estimated

efficacy >90%.

T4 (High) 400 800

Safety/Residue: Tests

phytotoxicity and

Maximum Residue

Limits (MRL).

T5 (Ref) Label Rate Label Rate

Standard: Comparison

against market leader

(e.g.,

Etoxazole/Clofentezin

e).

*Assumes 500 g/L SC formulation.

Application Timing (Phenological Windows)
Timing is the primary failure point for growth regulators. Applications must align with pest life

cycles, not just calendar dates.

Window A (Prophylactic): BBCH 11-19 (First leaf unfolded). Targets overwintering eggs.

Window B (Threshold): Application at Economic Threshold (ET) of 2-3 motiles/leaf.

Window C (Rescue): High infestation (>10 mites/leaf). Note: Cloflumide will likely fail here

unless tank-mixed with a knockdown adulticide.
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Application Workflow Diagram

Figure 2: Logical Workflow for Timing and Application Decision Making
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Figure 2: Decision tree for initiating application based on scouting thresholds.

Part 4: Data Collection & Assessment Standards
To validate the "Application Rate," data must be collected using EPPO (European and

Mediterranean Plant Protection Organization) guidelines.

Efficacy Scoring
Method: Henderson-Tilton formula is required to correct for natural population changes in the

Control (T1).

Where:

= Treated before,

= Treated after,

= Control before,

= Control after.

Sampling: Collect 25 leaves per plot. Count Eggs, Nymphs, and Adults separately. Crucial:

Cloflumide may show high adult counts initially (slow kill) but zero egg hatch.

Phytotoxicity
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Assess at 7 and 14 Days After Application (DAA) using a 0-100% scale for chlorosis, necrosis,

or stunting.

Part 5: References & Grounding
European and Mediterranean Plant Protection Organization (EPPO). (2023). PP 1/152(4)

Design and analysis of efficacy evaluation trials. EPPO Standards. Link

Sparks, T. C., & Nauen, R. (2015). IRAC: Mode of action classification and insecticide

resistance management. Pesticide Biochemistry and Physiology. Link

Protiva, M., et al. (1987). Fluorinated tricyclic neuroleptics with prolonged action: derivatives

of cloflumide. Collection of Czechoslovak Chemical Communications.[1] (Cited for chemical

nomenclature distinction).[1][2][3][4][5][6][7][8][9][10] Link

OECD. (2021). Guidance Document on Crop Field Trials (Series on Testing and

Assessment). OECD Publishing. Link

Disclaimer: This protocol is designed for research purposes. If "Cloflumide" refers to the

specific legacy pharmaceutical compound (VUFB-15496), do not apply to food crops. If this is a

novel proprietary agrochemical, ensure compliance with local GLP (Good Laboratory Practice)

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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